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Compound of Interest

Compound Name: Octyl 2-methylisocrotonate

Cat. No.: B15177426

For Researchers, Scientists, and Drug Development Professionals: An In-depth Guide to the
Performance and Characteristics of Key Fragrance Esters

In the intricate world of fragrance chemistry, the selection of appropriate esters is paramount to
achieving desired scent profiles, performance, and stability. This guide provides a
comprehensive comparative analysis of Octyl 2-methylisocrotonate against a selection of
widely used fragrance esters: Benzyl Acetate, Ethyl Butyrate, Linalyl Acetate, and Methyl
Salicylate. This objective comparison, supported by experimental data and detailed
methodologies, is intended to assist researchers and professionals in making informed
decisions for fragrance formulation and development.

Comparative Performance Data

The following table summarizes the key physicochemical properties and performance
characteristics of the selected fragrance esters. Data has been compiled from various scientific
and technical sources to provide a comparative overview.
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Octyl 2-
methylisocr ]
Benzyl Ethyl Linalyl Methyl
Property otonate .
Acetate Butyrate Acetate Salicylate
(and related
isomers)
Molecular C12H2002[3]
C13H2402 C9H1002[1] C6H1202[2] C8HB03[6]
Formula [415]
Molecular
_ 196.29[5][9]
Weight ( 212.33 150.18[7] 116.16[8] (10] 152.15[6]
g/mol )
Floral, sweet,
. : . slightly :
Fruity, Sweet, fruity, Fruity " Sweet, minty
citrus
Odor Profile herbaceous, floral (pineapple- Y (wintergreen)
] ) ) ) (bergamot-
slightly waxy (jasmine)[11] like)[8][12] [13][14]
lavender)[3]
[91[10]
- _ ~251-253 (for
Boiling Point 120-121[2]
octyl 212-215[7] 220[9][10][15] 220-224[6]
Q) [12]
crotonate)
~118 (for
Flash Point
0 octyl 102[7] 26[2][12] 85-94[5][15] 96-101[16]
crotonate)
Vapor
~0.0168 (for
Pressure ~13.9
octyl 0.15[7] ~0.02[10] 0.0343[13]
(mmHg @ (calculated)
crotonate)
25°C)
- Slightly : .
Solubility in Sparingly Slightly
Very low soluble (0.31 Insoluble[15]
Water soluble soluble[13]
g/100 mL)[11]
Odor Data not 2-270 ppb[1] ~1 ppb (in Data not
. ~1 ppm[4] .
Threshold available [17] water)[18] available
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Experimental Protocols

To ensure the reproducibility and validity of comparative fragrance analysis, standardized
experimental protocols are essential. Below are detailed methodologies for key experiments
cited in this guide.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Fragrance Component Analysis

Objective: To separate, identify, and quantify the individual volatile compounds within a
fragrance mixture.

Methodology:

o Sample Preparation: A dilute solution of the fragrance ester is prepared in a suitable solvent
(e.g., ethanol) at a concentration of approximately 1%. For complex fragrance mixtures, a
headspace sampling technique can be employed to analyze the volatile components.[19]

 Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) is used.
The GC is equipped with a capillary column suitable for the separation of volatile organic
compounds (e.g., a non-polar or medium-polar column).

e GC Conditions:

[¢]

Injector Temperature: 250°C

[¢]

Carrier Gas: Helium or Hydrogen at a constant flow rate.[20]

[e]

Oven Temperature Program: An initial temperature of 50°C is held for 2 minutes, then
ramped up to 250°C at a rate of 10°C/minute, and held for 5 minutes.

[e]

Transfer Line Temperature: 280°C

e MS Conditions:

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: m/z 35-350.[19]
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o Source Temperature: 230°C

o Data Analysis: The resulting chromatogram displays peaks corresponding to individual
compounds. The mass spectrum of each peak is compared to a reference library (e.g., NIST)
for identification. Quantification is performed by integrating the peak areas and comparing
them to an internal standard.[20]

Sensory Evaluation of Fragrance Esters

Objective: To assess and compare the olfactory characteristics of different fragrance esters
using a trained sensory panel.

Methodology:

¢ Panelist Selection and Training: A panel of 10-15 individuals is selected based on their
olfactory acuity and ability to describe scents. Panelists undergo training to familiarize
themselves with a standardized fragrance vocabulary and evaluation techniques.

o Sample Preparation: Fragrance esters are diluted to a non-irritating concentration (e.g., 1-
5%) in an odorless solvent like ethanol or dipropylene glycol. Samples are presented on
smelling strips (mouillettes) or in glass vials.

o Testing Environment: The evaluation is conducted in a well-ventilated, odor-free room to
prevent sensory fatigue and cross-contamination of scents.[21]

o Evaluation Procedure:

[e]

Panelists are presented with one sample at a time in a randomized order to avoid bias.
o They are instructed to sniff the sample from a standardized distance.

o Panelists rate the intensity of the fragrance on a labeled magnitude scale (e.g., from 0 =
no odor to 9 = extremely strong).

o They then provide a qualitative description of the odor profile using a predefined list of
descriptors (e.qg., fruity, floral, sweet, green, etc.).

o Abreak of at least 1 minute is taken between samples to prevent olfactory adaptation.[21]
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o Data Analysis: The intensity ratings are averaged across all panelists for each fragrance
ester. The frequency of use for each descriptor is also calculated to create a sensory profile
for each compound. Statistical analysis (e.g., ANOVA) can be used to determine significant

differences between the esters.

Visualizing Olfactory Signaling

The perception of fragrance is a complex process initiated by the interaction of odorant
molecules with olfactory receptors in the nasal cavity. This interaction triggers a signaling
cascade that ultimately leads to the perception of a specific scent in the brain.

Click to download full resolution via product page

Caption: Generalized olfactory signal transduction pathway.

Experimental Workflow for Comparative Analysis

The logical flow of a comparative analysis of fragrance esters involves several key stages, from

initial characterization to final sensory evaluation.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15177426?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Validation & Co.m.paratli\./e

Check Availability & Pricing

Physicochemical Analysis

Molecular Weight Boiling Point Vapor Pressure Solubility
Determination Measurement Analysis Testing

Performance Evaluatlon

Substantivity on
( GC-MS Analysis ) ( Volatility Assessment ) ( Substrate j

Sensory Analysis

Odor Threshold
Determination

Sensory Panel
Evaluation

Data Integration and
Comparative Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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